Cas no 1871808-72-8 (3-(Methylsulfonyl)-3-azabicyclo3.1.0hexan-6-amine-hydrochloride)

• Product Name: 3-(Methylsulfonyl)-3-azabicyclo3.1.0hexan-6-amine-hydrochloride
• CAS No: 1871808-72-8
• MF: C₆H₁₃ClN₂O₂S
• MW: 212.697619199753
• CID: 5221112
• Update Time: 2025-06-09

3-(Methylsulfonyl)-3-azabicyclo3.1.0hexan-6-amine-hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Methylsulfonyl)-3-azabicyclo3.1.0hexan-6-amine-hydrochloride

• Inchi： 1S/C6H12N2O2S.ClH/c1-11(9,10)8-2-4-5(3-8)6(4)7;/h4-6H,2-3,7H2,1H3;1H
• InChI Key： XAAVYVIPODUHKD-UHFFFAOYSA-N
• SMILES： Cl.O=S(C)(N1CC2C(C2N)C1)=O

Additional information on 3-(Methylsulfonyl)-3-azabicyclo3.1.0hexan-6-amine-hydrochloride

Introduction to 3-(Methylsulfonyl)-3-azabicyclo3.1.0hexan-6-amine-hydrochloride (CAS No. 1871808-72-8)

3-(Methylsulfonyl)-3-azabicyclo3.1.0hexan-6-amine-hydrochloride, identified by its CAS number 1871808-72-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and development. The presence of a methylsulfonyl group and an azabicyclo framework imparts unique chemical properties that make it a valuable candidate for further investigation.

The compound belongs to a class of molecules that exhibit structural complexity, which is often associated with enhanced biological activity. In recent years, there has been a growing emphasis on the exploration of such complex structures in the search for novel therapeutic agents. The bicyclo3.1.0hexan scaffold, in particular, has been studied for its role in modulating various biological pathways, making it a promising platform for medicinal chemistry interventions.

One of the most compelling aspects of 3-(Methylsulfonyl)-3-azabicyclo3.1.0hexan-6-amine-hydrochloride is its potential as a pharmacophore. Pharmacophores are key structural features responsible for the biological activity of a molecule. The combination of the methylsulfonyl group and the azabicyclo core suggests that this compound may interact with biological targets in ways that could lead to therapeutic effects. This hypothesis is supported by emerging research indicating that similar scaffolds have shown promise in inhibiting enzymes and receptors involved in inflammatory and metabolic diseases.

Recent studies have begun to unravel the mechanistic aspects of how such compounds exert their effects at the molecular level. For instance, research has suggested that the methylsulfonyl group can serve as a hydrogen bond acceptor, enhancing binding affinity to biological targets. Additionally, the rigid azabicyclo framework can provide steric constraints that optimize interactions with proteins and nucleic acids. These insights are crucial for designing derivatives with improved pharmacokinetic properties and reduced side effects.

The hydrochloride salt form of this compound, as indicated by its name, enhances its solubility and stability, which are critical factors in drug formulation and delivery. Improved solubility can lead to better bioavailability, allowing for more effective therapeutic outcomes when administered orally or intravenously. Furthermore, the stability of the hydrochloride salt ensures that the compound remains viable during storage and transportation, reducing degradation and maintaining efficacy.

In the context of drug development, 3-(Methylsulfonyl)-3-azabicyclo3.1.0hexan-6-amine-hydrochloride represents an example of how structural diversity can be leveraged to discover new therapeutic agents. The compound’s unique architecture suggests potential applications in areas such as pain management, anti-inflammatory therapy, and even oncology. As research progresses, it is likely that more derivatives will be synthesized and tested to explore their full therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal catalysis and asymmetric synthesis, may be employed to achieve the desired stereoselectivity and regioselectivity. These synthetic strategies are essential for producing analogs with tailored properties for specific biological targets.

From a regulatory perspective, compounds like 3-(Methylsulfonyl)-3-azabicyclo3.1.0hexan-6-amine-hydrochloride must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are typically conducted to evaluate their pharmacological effects and toxicological profiles. These studies provide critical data for regulatory agencies to assess whether such compounds are suitable for human trials.

The integration of computational methods into drug discovery has also played a significant role in understanding the potential of 3-(Methylsulfonyl)-3-azabicyclo3.1.0hexan-6-amine-hydrochloride. Molecular modeling techniques can predict how this compound interacts with biological targets at an atomic level, providing insights into its mechanism of action before experimental validation is required. Such computational approaches not only accelerate the drug discovery process but also reduce costs associated with traditional trial-and-error experimentation.

In conclusion,3-(Methylsulfonyl)-3-azabicyclo3.1.0hexan-6-amine-hydrochloride (CAS No. 1871808-72-8) is a promising compound with significant potential in pharmaceutical research and development。 Its unique structural features make it an attractive candidate for further exploration， particularly in areas where complex molecular architectures are known to yield biologically active entities。 As our understanding of its properties continues to grow， so too will its potential applications in medicine。 The ongoing investigation into this molecule underscores the importance of structural diversity in driving innovation in drug discovery。